Cas no 2135-17-3 (Flumethasone)

Flumetasone;Forumetasone;flumethasone
Also known as Fu Ru maitasson.his21-Acetate melting point260To264℃.Melting point of TERT valerate229To230℃(decomposition),White crystalline powder,Slightly soluble in ethanol,Slightly soluble in chloroform,methanol,Very slightly soluble in ether,Almost insoluble in water.For topical corticosteroid anti-inflammatory drugs.The preparation has cream,Ointment,lotion.

Flumethasone structure

Product Name:Flumethasone

CAS No:2135-17-3

Molecular Formula:C₂₂H₂₈F₂O₅

Molecular Weight:410.4515

MDL:MFCD00056464

CID:42504

PubChem ID:16490

Flumethasone Properties

Names and Identifiers

- flumethasone
- 6-alpha,9-alpha-difluoro-11-beta,17-alpha,21-trihydroxy-16-alpha-methylpregna-1,4-diene-3,20-dione
- (6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
- Flumetasone
- 6α,9α-Difluoro-16α-methyl-11β,17α,21-trihydroxy-1,4-pregnadiene-3,20-dione
- 6α,9α-Difluoro-16α-methylprednisolone
- 6α-Fluorodexamethasone
- Anaprime
- Aniprime
- Cortexilar
- Flucorticin
- Flumethason
- Fluvet
- Methagon
- 6a,9a-Difluoro-16a-methyl-11b,17a,21-trihydroxy-1,4-pregnadiene-3,20-dione
- 6a,9a-Difluoro-16a-methylprednisolone
- 6alpha-Fluorodexamethasone
- Flumetasonum
- Flumetasona
- Flumethasonum
- RS 2177
- Flucort (Veterinary)
- Flumetasonum [INN-Latin]
- Flumetasona [INN-Spanish]
- 6-alpha-Fluorodexamethasone
- LR3CD8SX89
- MLS000028618
- Flumetason
- AC-2069
- D07AB03
- NCGC00021761-03
- Prestwick0_000734
- AKOS005256462
- U-10974
- Q-101387
- BRD-K61496577-001-03-8
- AMY38487
- EN300-19734521
- Flumetasone [INN]
- U-10,974
- Opera_ID_1501
- EC 218-370-9
- 6.alpha., 9.alpha.-Difluoro-16.alpha.-methylprednisolone
- DTXCID0025365
- NCGC00016604-01
- Pregna-1,4-diene-3,20-dione, 6alpha,9-difluoro-11beta,17,21-trihydroxy-16alpha-methyl-(VAN)
- C22H28F2O5
- NCGC00021761-05
- SMP1_000127
- Flumetasonum (INN-Latin)
- UNII-LR3CD8SX89
- AS-12534
- SR-01000003144
- FLUMETASONE [WHO-DD]
- RS-2177
- BSPBio_000688
- Flucort Solution
- Prestwick1_000734
- Prestwick_229
- 6.alpha.-Fluorodexamethasone
- MFCD00056464
- NSC54702
- 6.alpha., 9-Difluoro-11.beta.,17,21-trihydroxy-16.alpha.-methylpregna-1, 4-diene-3,20-dione
- NCGC00021761-06
- (6?,11?,16?)-6,9-Difluoro-11,17,21-trihydroxy-16-methylpregna-1,4-diene-3,20-dione
- CHEBI:34764
- T72075
- s4088
- Pregna-1,4-diene-3,20-dione, 6,9-difluoro-11,17, 21-trihydroxy-16-methyl-, (6.alpha.,11.beta.,16.alpha.)-
- DTXSID2045365
- HMS1570C10
- EINECS 218-370-9
- D04208
- Flumetasone (INN)
- Flumethasone (USAN)
- Tox21_110518_1
- (6alpha,11beta,16alpha)-6,9-difluoro-11,17,21-trihydroxy-16-methylpregna-1,4-diene-3,20-dione
- CS-4573
- Flumethasone [USAN]
- Tox21_110518
- Bimasone
- (6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-3-one
- SR-01000003144-3
- F0945
- HMS3714C10
- A855571
- MLS001077306
- SCHEMBL4046
- SMR000058690
- CCG-220734
- Flumetasona (INN-Spanish)
- CAS-2135-17-3
- Pregna-1,4-diene-3,20-dione,6,9-difluoro-11,17,21-trihydroxy-16-methyl-, (6a,11b,16a)-
- D07XB01
- 6alpha,9alpha-Difluoro-16alpha-methyl-11beta,17alpha,21-trihydroxy-1,4-pregnadiene-3,20-dione
- Anaprime Suspension
- Prestwick3_000734
- NS00001953
- BRD-K61496577-001-20-2
- Flucort Tablets
- Pregna-1,4-diene-3,20-dione, 6,9-difluoro-11,17,21-trihydroxy-16-methyl-, (6.alpha.,11.beta.,16.alpha.)-
- 6alpha,9alpha-Difluoro-16alpha-methylprednisolone
- HMS2097C10
- 6alpha-Fluoro-dexamethasone
- BRN 5645455
- (1R,2R,3aS,3bS,5S,9aS,9bR,10S,11aS)-5,9b-difluoro-1,10-dihydroxy-1-(2-hydroxyacetyl)-2,9a,11a-trimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
- 6,9-Difluoro-11,17,21-trihydroxy-16-methylpregna-1,4-diene-3,20-dione
- DB00663
- Q4383636
- HY-B1051
- CHEMBL1201392
- 6alpha,9-Difluoro-11beta,17,21-trihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione (Flumetasone)
- 2135-17-3
- NSC 54702
- WXURHACBFYSXBI-GQKYHHCASA-N
- flumethasoni pivalas
- Prestwick2_000734
- BPBio1_000758
- FLUMETHASONE [GREEN BOOK]
- Pregna-1,4-diene-3,20-dione, 6.alpha.,9-difluoro-11.beta.,17,21-trihydroxy-16.alpha.-methyl-
- FLUMETHASONE [MI]
- SPBio_002627
- NSC-54702
- 6alpha,9-Difluoro-11beta,17,21-trihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione
- (6S,9R,10S,11S,13S,16R,17R)-6,9-Difluoro-11,17-dihydroxy-17-(2-hydroxy-acetyl)-10,13,16-trimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-cyclopenta[a]phenanthren-3-one
- Fluorodexamethasone
- HMS2234B11
- AKOS015895435
- GLXC-20122
- +Expand
- MDL： MFCD00056464
- InChIKey： WXURHACBFYSXBI-GQKYHHCASA-N
- Inchi： 1S/C22H28F2O5/c1-11-6-13-14-8-16(23)15-7-12(26)4-5-19(15,2)21(14,24)17(27)9-20(13,3)22(11,29)18(28)10-25/h4-5,7,11,13-14,16-17,25,27,29H,6,8-10H2,1-3H3/t11-,13+,14+,16+,17+,19+,20+,21+,22+/m1/s1
- SMILES： F[C@@]12[C@]3(C([H])=C([H])C(C([H])=C3[C@]([H])(C([H])([H])[C@@]1([H])[C@]1([H])C([H])([H])[C@@]([H])(C([H])([H])[H])[C@](C(C([H])([H])O[H])=O)([C@@]1(C([H])([H])[H])C([H])([H])[C@]2([H])O[H])O[H])F)=O)C([H])([H])[H]

Computed Properties

Exact Mass: 410.19000
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 2
Monoisotopic Mass: 410.19048
Heavy Atom Count: 29
Complexity: 839
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 94.8

Experimental Properties

LogP: 1.84370
PSA: 94.83000
Merck: 14,4138
Refractive Index: 1.579
Boiling Point: 569.8°C at 760 mmHg
Melting Point: 237-240°C
Flash Point: 298.4 °C
Solubility: acetic acid: soluble10mg/mL
Color/Form: Powder
Density: 1.1621 (estimate)

Flumethasone Security Information

RTECS：TU3832000
WGK Germany：3
Safety Term：S22;S36
Safety Instruction： S22-S36
Risk Phrases：R40
Dangerous goods sign： Xn
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： R40
Signal Word：Warning

Flumethasone Customs Data

HS CODE：2937229000
Customs Data：

China Customs Code:
2937229000

Flumethasone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I4KN-25mg	Pregna-1,4-diene-3,20-dione,6,9-difluoro-11,17,21-trihydroxy-16-methyl-, (6a,11b,16a)-	2135-17-3	99%(HPLC)	25mg	$59.00
A2B Chem LLC	AI44935-50mg	Pregna-1,4-diene-3,20-dione,6,9-difluoro-11,17,21-trihydroxy-16-methyl-, (6a,11b,16a)-	2135-17-3	≥98%	50mg	$33.00	2024-04-20
abcr	AB425047-1 g	Flumethasone, 95%; .	2135-17-3	95%	1g	€542.30	2023-06-16
Axon Medchem	1169-25 mg	Flumethasone	2135-17-3	99%	25mg	€60.00	2023-07-10
Chemenu	CM251331-250mg	Flumethasone	2135-17-3	98%	250mg	$157
Enamine	EN300-19734521-0.05g	(1R,2R,3aS,3bS,5S,9aS,9bR,10S,11aS)-5,9b-difluoro-1,10-dihydroxy-1-(2-hydroxyacetyl)-2,9a,11a-trimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one	2135-17-3		0.05g	$2755.0	2023-09-16
eNovation Chemicals LLC	D764146-25g	Pregna-1,4-diene-3,20-dione,6,9-difluoro-11,17,21-trihydroxy-16-methyl-, (6a,11b,16a)-	2135-17-3	98%	25g	$1380	2022-09-07
MedChemExpress	HY-B1051-10mM*1mLinDMSO	Flumethasone	2135-17-3	99.63%	10mM*1mLinDMSO	￥550	2023-07-26
S e l l e c k ZHONG GUO	S4088-50mg	Flumethasone	2135-17-3	99.79%	50mg	¥647.01	2023-12-06
TRC	F455000-50mg	Flumethasone	2135-17-3		50mg	$ 74.00	2023-09-07

Flumethasone Synthesis

Flumethasone Suppliers

Wuhan Zenuo Biopharmaceutical Technology Co., Ltd.

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(CAS:2135-17-3)

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Hubei Dahao Chemical Co.,Ltd.

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Shanghai Aladdin Biochemical Technology Co., Ltd

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WuHan Dong Kang Yuan technology co., LTD

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Wuhan Huajiu Pharmaceutical Technology Co., Ltd.

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Hubei Guangao Biotechnology Co.,Ltd.

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Wuhan DCSK Chemical Reagent Co., LTD

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(CAS:2135-17-3)

MR./MRS.:WANG NV SHI

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Email:2851686513@qq.com

Flumethasone Related Literature

1. Generic immunoassay of corticosteroids with minimum pre-treatment of urine samples

Maria Luz Rodriguez,Ivan McConnell,John Lamont,John Campbell,S. Peter FitzGerald Analyst 1994 119 2631
2. Photochemical study of the highly used corticosteroids dexamethasone and prednisone. Effects of micellar confinement and cytotoxicity analysis of photoproducts

R. Daniel Cacciari,Eugenia Reynoso,Florencia Menis Candela,Carola Sabini,Hernán A. Montejano,M. Alicia Biasutti New J. Chem. 2020 44 18119
3. Development of a dual luciferase reporter screening assay for the detection of synthetic glucocorticoids in animal tissues

Sylvie Briand Schumacher,Olivia Van den hauwe,Carlos H. Van Peteghem,Hanspeter Naegeli Analyst 2003 128 1406
4. Determination of betamethasone and triamcinolone acetonide by GC-NCI-MS in excreta of treated animals and development of a fast oxidation procedure for derivatisation of corticosteroids?

Dirk Courtheyn,Jan Vercammen,Maureen Logghe,Hilde Seghers,Katia De Wasch,Hubert De Brabander Analyst 1998 123 2409
5. Determination of dexamethasone in urine and faeces of treated cattle with negative chemical ionization–mass spectrometry

Dirk Courtheyn,Jan Vercammen,Hubert De Brabander,Ingrid Vandenreyt,Peter Batjoens,Kristina Vanoosthuyze,Carlos Van Peteghem Analyst 1994 119 2557
6. Quantification of 37 glucocorticoids in chicken muscle by UHPLC-Q-Orbitrap-MS with parallel reaction monitoring

Xiao-Dong Pan,Jian-Long Han,Xiao-Min Xu Anal. Methods 2023 15 3967
7. Novel glucocorticoid antedrugs possessing a 21-(γ-lactone) ring

Richard M. Angell,Keith Biggadike,Rosanne M. Farrell,Stephen S. Flack,Ashley P. Hancock,Wendy R. Irving,Sean M. Lynn,Panayiotis A. Procopiou J. Chem. Soc. Perkin Trans. 1 2002 831
8. Quantification of 37 glucocorticoids in chicken muscle by UHPLC-Q-Orbitrap-MS with parallel reaction monitoring

Xiao-Dong Pan,Jian-Long Han,Xiao-Min Xu Anal. Methods 2023 15 3967
9. The alteration of urinary metabolomics profiles in Kashin–Beck disease in a three consecutive year study

Yujie Ning,Sijie Chen,Feiyu Zhang,Yanli Liu,Feihong Chen,Shujin Li,Chaowei Wang,Yifan Wu,Yi Gong,Minhan Hu,Ruitian Huang,Xiong Guo,Lei Yang,Xi Wang Mol. Omics 2023 19 137
10. Photodegradation of prednisolone under UVB solar irradiation. Role of photogenerated ROS in the degradation mechanism

R. Daniel Cacciari,Eugenia Reynoso,Hernán A. Montejano,M. Alicia Biasutti Photochem. Photobiol. Sci. 2017 16 1717

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Suzhou Senfeida Chemical Co., Ltd

(CAS:2135-17-3)Flumethasone

Purity:99.9%

Quantity:200kg

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Amadis Chemical Company Limited

(CAS:2135-17-3)Flumethasone

Purity:99%

Quantity:500mg

Price($):204.0

Cas no 2135-17-3 (Flumethasone)

Flumethasone Properties

Names and Identifiers

Computed Properties

Experimental Properties

Flumethasone Security Information

Flumethasone Customs Data

China Customs Code:

Flumethasone Price

Flumethasone Synthesis

Flumethasone Suppliers

Flumethasone Related Literature

Related Categories

2135-17-3 (Flumethasone) Related Products